Cas no 145428-94-0 (BRUCINE DIHYDRATE)

BRUCINE DIHYDRATE Properties

Names and Identifiers

• BRUCINE DIHYDRATE
• 10,11-DIMETHOXYSTRYCHNINE DIHYDRATE
• 2,3-DIMETHOXYSTRYCHNIDIN-10-ONE DIHYDRATE
• BRUCINE N-HYDRATE
• Strychnidin-10-one, 2,3-dimethoxy-, dihydrate
• 145428-94-0
• Strychnidin-10-one, 2,3-dimethoxy-, hydrate (1:2)
• (4aR,5aS,8aS,13aS,15aS,15bR)-10,11-dimethoxy-2,4a,5,5a,6,7,8,13a,15,15a,15b,16-dodecahydro4,6-methanoindolo[3,2,1-ij]oxepino[2,3,4-de]pyrrolo[2,3-h]quinolin-6-ium-14-one
• RRKTZKIUPZVBMF-IBTVXLQLSA-O
• 10,11-Dimethoxystrychnine
• 2,3-Dimethoxystrychnidin-10-one
• Brucine dihydrate
• +Expand

• InChIKey： RRKTZKIUPZVBMF-NKXMGPBRSA-N
• Inchi： InChI=1S/C23H26N2O4/c1-27-16-8-14-15(9-17(16)28-2)25-20(26)10-18-21-13-7-19-23(14,22(21)25)4-5-24(19)11-12(13)3-6-29-18/h3,8-9,13,18-19,21-22H,4-7,10-11H2,1-2H3/t13-,18-,19+,21?,22-,23+/m0/s1
• SMILES： COC1=C(OC)C=C2[C@]34CCN5CC6=CCO[C@@H]7C([C@H]6C[C@H]35)[C@@H]4N(C(C7)=O)C2=C1

Computed Properties

• Exact Mass: 430.21000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 430.21
• Heavy Atom Count: 31
• Complexity: 785
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: 1
• Topological Polar Surface Area: 53.2A^2

Experimental Properties

• LogP: 1.98400
• PSA: 69.70000
• Refractive Index: 1.685
• Boiling Point: 633.7ºC at 760mmHg
• Melting Point: 174 °C
• Flash Point: 337.1ºC
• Color/Form: Colorless, bright, needle like crystals, extremely bitter taste
• Specific Rotation: -118 º (C=2.5 IN CHLOROFORM)